Cas no 2137899-45-5 (2-Fluoro-6-(1-methylpyrazol-3-yl)pyridine-3-carbonitrile)

• Product Name: 2-Fluoro-6-(1-methylpyrazol-3-yl)pyridine-3-carbonitrile
• CAS No: 2137899-45-5
• MF: C₁₀H₇FN₄
• MW: 202.187784433365
• CID: 5299635
• Update Time: 2025-06-12

2-Fluoro-6-(1-methylpyrazol-3-yl)pyridine-3-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 2-fluoro-6-(1-methyl-1H-pyrazol-3-yl)pyridine-3-carbonitrile
• 2-Fluoro-6-(1-methylpyrazol-3-yl)pyridine-3-carbonitrile
• 3-Pyridinecarbonitrile, 2-fluoro-6-(1-methyl-1H-pyrazol-3-yl)-

• Inchi： 1S/C10H7FN4/c1-15-5-4-9(14-15)8-3-2-7(6-12)10(11)13-8/h2-5H,1H3
• InChI Key： MKZIQCNFBBECHG-UHFFFAOYSA-N
• SMILES： FC1=C(C#N)C=CC(C2C=CN(C)N=2)=N1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 274
• XLogP3: 1
• Topological Polar Surface Area: 54.5

Additional information on 2-Fluoro-6-(1-methylpyrazol-3-yl)pyridine-3-carbonitrile

Recent Advances in the Study of 2-Fluoro-6-(1-methylpyrazol-3-yl)pyridine-3-carbonitrile (CAS: 2137899-45-5)

The compound 2-Fluoro-6-(1-methylpyrazol-3-yl)pyridine-3-carbonitrile (CAS: 2137899-45-5) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. This heterocyclic compound, characterized by its unique pyridine and pyrazole moieties, has been the subject of several studies aimed at exploring its pharmacological properties, synthetic pathways, and potential therapeutic uses. This research briefing provides an overview of the latest findings related to this compound, highlighting its significance in contemporary biomedical research.

Recent studies have focused on the synthesis and optimization of 2-Fluoro-6-(1-methylpyrazol-3-yl)pyridine-3-carbonitrile, with particular emphasis on improving yield and purity. A 2023 publication in the Journal of Medicinal Chemistry detailed a novel synthetic route that utilizes palladium-catalyzed cross-coupling reactions to achieve higher efficiency and scalability. The study reported a yield of 78% under optimized conditions, marking a significant improvement over previous methods. Additionally, the compound's stability under various physiological conditions was investigated, revealing promising results for its potential use in vivo.

Pharmacological evaluations of 2-Fluoro-6-(1-methylpyrazol-3-yl)pyridine-3-carbonitrile have identified its interaction with several key biological targets, including kinase enzymes implicated in cancer and inflammatory diseases. In vitro assays demonstrated potent inhibitory activity against specific kinases, with IC50 values in the nanomolar range. These findings suggest that the compound could serve as a lead structure for the development of novel kinase inhibitors. Furthermore, molecular docking studies have provided insights into the binding interactions between the compound and its target proteins, offering a foundation for further structural optimization.

Another area of interest is the compound's potential application in neurodegenerative diseases. A recent preclinical study published in ACS Chemical Neuroscience explored the neuroprotective effects of 2-Fluoro-6-(1-methylpyrazol-3-yl)pyridine-3-carbonitrile in models of Parkinson's disease. The results indicated a reduction in oxidative stress and neuronal apoptosis, suggesting a possible mechanism of action involving the modulation of mitochondrial function. These findings open new avenues for research into the treatment of neurodegenerative disorders.

In conclusion, 2-Fluoro-6-(1-methylpyrazol-3-yl)pyridine-3-carbonitrile (CAS: 2137899-45-5) represents a promising candidate for further investigation in drug discovery. Its versatile chemical structure, combined with its demonstrated biological activity, makes it a valuable tool for researchers in chemical biology and medicinal chemistry. Future studies should focus on advancing its therapeutic potential through in vivo validation and clinical translation, as well as exploring additional biological targets and applications.